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Compound of Interest

Compound Name: 3,4-Dichlorobenzyl isocyanate

Cat. No.: B033553

This technical guide provides essential information regarding the chemical properties of 3,4-
Dichlorobenzyl isocyanate, tailored for researchers, scientists, and professionals in the field
of drug development and chemical synthesis.

Core Chemical Data

3,4-Dichlorobenzyl isocyanate is a distinct chemical compound with the specific molecular
characteristics outlined below. It is important to differentiate it from the similarly named 3,4-
Dichlorophenyl isocyanate, which possesses a different molecular structure, weight, and
formula.

The fundamental quantitative data for 3,4-Dichlorobenzyl isocyanate is summarized in the
following table for clarity and ease of reference.

Property Value Citations
Molecular Weight 202.04 g/mol [1]
Molecular Formula CsHsCI2NO [1][2]

CAS Number 19752-09-1 [1][2]
JUPAC Name 1,2-dichloro-4- 2]

(isocyanatomethyl)benzene
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Experimental Protocols and Signaling Pathways

Currently, publicly available literature does not detail specific biological signaling pathways
involving 3,4-Dichlorobenzyl isocyanate. This compound is primarily utilized as a chemical
intermediate in organic synthesis.

Detailed experimental protocols for the use of 3,4-Dichlorobenzyl isocyanate are specific to
the intended synthetic route and are typically developed within the context of a particular
research project or chemical manufacturing process. No standardized biological experimental
protocols involving this specific isocyanate were identified.

Due to the absence of described signaling pathways or complex experimental workflows in the
provided search results, the generation of corresponding diagrams is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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